Cas no 2411329-45-6 ((2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide
• CAS No: 2411329-45-6
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 5358329
• PubChem ID: 146101019
• Update Time: 2025-06-08

(2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172403
• (2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide
• (E)-4-(Dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide

• Inchi： 1S/C16H23FN2O2/c1-12(18-16(20)10-7-11-19(3)4)13(2)21-15-9-6-5-8-14(15)17/h5-10,12-13H,11H2,1-4H3,(H,18,20)/b10-7+
• InChI Key： FBDQDMDCZPHUFA-JXMROGBWSA-N
• SMILES： FC1C=CC=CC=1OC(C)C(C)NC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 347
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6

Additional information on (2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide

Introduction to (2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide and Its CAS No. 2411329-45-6

(2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide, identified by its CAS number 2411329-45-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a conjugated system with an amide functional group and a fluorinated aromatic ring, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

The structure of this compound is characterized by a butenamide core, which is a common motif in many bioactive molecules. The presence of a dimethylamino group at the 4-position of the butenamide enhances its basicity, making it a potential candidate for interactions with acidic residues in biological targets. Additionally, the 3-(2-fluorophenoxy)butan-2-yl side chain introduces a fluorine atom, which is known to modulate the electronic properties and metabolic stability of molecules.

Recent advancements in computational chemistry have allowed for more accurate predictions of the pharmacokinetic properties of such compounds. Studies have shown that the fluorine atom in the side chain can significantly influence the lipophilicity and binding affinity of the molecule, making it an important factor to consider in drug design. The conjugated system of the butenamide moiety also contributes to the overall electronic distribution, which can be critical for interactions with biological targets.

In vitro studies have begun to explore the potential biological activities of (2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide. Initial findings suggest that this compound may exhibit properties relevant to central nervous system (CNS) modulation, due to its structural similarity to known pharmacologically active agents. The combination of the amide and fluorinated aromatic ring suggests potential interactions with neurotransmitter receptors, which could make it useful in the development of novel therapeutic agents.

The synthesis of this compound has been optimized to ensure high yield and purity, making it feasible for further preclinical studies. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the synthetic route but also improve the overall quality of the final product.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved metabolic stability and enhanced binding affinity to biological targets compared to their non-fluorinated counterparts. In the case of (2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide, the fluorine atom is strategically positioned to interact with key residues in potential target proteins, thereby modulating their activity.

Current research is focused on understanding the detailed mechanism of action of this compound. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists are gaining insights into how this molecule interacts with biological systems. These structural insights are crucial for designing more effective derivatives and optimizing therapeutic applications.

The potential applications of (2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide extend beyond CNS modulation. Its unique structural features make it a versatile scaffold for exploring new pharmacological pathways. For instance, modifications to the side chain could lead to compounds with anti-inflammatory or analgesic properties, further expanding its therapeutic potential.

As our understanding of molecular interactions continues to evolve, so does our ability to design molecules with specific desired properties. The combination of computational modeling, synthetic chemistry, and biological testing provides a robust framework for developing novel therapeutics. (2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide exemplifies this integrated approach, showcasing how structural features can be leveraged to create bioactive molecules.

In conclusion, (2E)-4-(dimethylamino)-N-[3-(2-fluorophenoxy)butan-2-yl]but-2-enamide is a promising compound with significant potential in pharmaceutical research. Its unique structure, characterized by a butenamide core and a fluorinated aromatic side chain, makes it an attractive candidate for further exploration. With ongoing studies focusing on its biological activities and mechanisms of action, this molecule is poised to contribute valuable insights into drug discovery and development.